Cas no 81982-58-3 (1,3-BUTANEDIAMINE, 4,4-DIFLUORO-N1-(PHENYLMETHYL)-)

• Product Name: 1,3-BUTANEDIAMINE, 4,4-DIFLUORO-N1-(PHENYLMETHYL)-
• CAS No: 81982-58-3
• MF: C₁₁H₁₆F₂N₂
• MW: 214.254949569702
• CID: 3187398
• PubChem ID: 20468438
• Update Time: 2025-04-21

1,3-BUTANEDIAMINE, 4,4-DIFLUORO-N1-(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1,3-BUTANEDIAMINE, 4,4-DIFLUORO-N1-(PHENYLMETHYL)-
• 81982-58-3
• DTXSID301238449
• SCHEMBL10963508
• 4,4-Difluoro-N1-(phenylmethyl)-1,3-butanediamine
• 1-N-benzyl-4,4-difluorobutane-1,3-diamine
• SYWGNCLYMHRNLK-UHFFFAOYSA-N

• Inchi： 1S/C11H16F2N2/c12-11(13)10(14)6-7-15-8-9-4-2-1-3-5-9/h1-5,10-11,15H,6-8,14H2
• InChI Key： SYWGNCLYMHRNLK-UHFFFAOYSA-N
• SMILES： FC(C(CCNCC1C=CC=CC=1)N)F

Computed Properties

• Exact Mass: 214.12815484Da
• Monoisotopic Mass: 214.12815484Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.1Ų